4-(2-Phenylpropan-2-yl)benzene-1,2-diol

• CAS No.: 783-80-2
• Molecular Formula: C15H16O2
• Molecular Weight: 228.29 g/mol
• IUPAC Name: 4-(2-phenylpropan-2-yl)benzene-1,2-diol
• InChI: InChI=1S/C15H16O2/c1-15(2,11-6-4-3-5-7-11)12-8-9-13(16)14(17)10-12/h3-10,16-17H,1-2H3
• InChI Key: IKCJCTNUWMSXRL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)C2=CC(=C(C=C2)O)O

Description

4-(2-Phenylpropan-2-yl)benzene-1,2-diol is a catechol derivative featuring a bulky 2-phenylpropan-2-yl (tert-phenyl) substituent at the 4-position of the benzene ring. This structure combines the redox-active 1,2-dihydroxyphenyl (catechol) moiety with a sterically hindered aromatic group, which influences its physicochemical and biological properties.

Comparison with Similar Compounds

Data Tables

Table 1: Key Physicochemical Properties of Selected Analogues

Compound	Molecular Weight	Substituent	Reported Activity	Reference
SB-11 (naphthalen-1-yl derivative)	292.3 g/mol	Vinyl-naphthalene	TTR binding, fluorescence shift
4-(2-Methoxyethyl)benzene-1,2-diol (4a)	168.1 g/mol	Methoxyethyl	Synthetic intermediate
4-(2-Bromo-4-hydroxybenzyl)benzene-1,2-diol	323.1 g/mol	Bromobenzyl	CA/AChE inhibition
4-(3-Hydroxybutan-2-yl)-3-methyl-6-acetyl...	254.3 g/mol	Hydroxybutyl-acetyl	Antimicrobial (MRSA)

Table 2: Structural Impact on Bioactivity

Structural Feature	Effect on Activity	Example Compound
Extended conjugation (vinyl)	Enhances fluorescence, protein binding sensitivity	SB-14 ()
Halogen substitution (Br)	Increases electrophilicity, enzyme inhibition	4-(2-Bromo-4-hydroxybenzyl)...
Bulky aromatic groups	Improves steric interactions, potential for hydrophobic binding	Target compound (hypothetical)
Alkoxy chains	Enhances solubility, reduces membrane permeability	4-(2-Ethoxyethyl)... ()

Research Implications and Gaps

Further research should focus on:

• Synthesis and Characterization : Confirming purity, stability, and solubility.
• Biological Screening : Testing against amyloid proteins, oxidoreductases, and microbial targets.
• Computational Modeling : Predicting binding modes with proteins like TTR or CA.